Cas no 586413-05-0 (5-hydroxyquinoline-2-carbonitrile)

• Product name: 5-hydroxyquinoline-2-carbonitrile
• CAS No: 586413-05-0
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD18415939
• CID: 1614086
• PubChem ID: 135743697

5-hydroxyquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-quinolinecarbonitrile
• FT-0691538
• SureCN404910
• 2-cyano-5-chloro-4-methylaniline
• AB3018
• CTK4G2497
• 2-amino-4-chloro-5-methyl-benzonitrile
• AG-E-93947
• 2-cyano-5-hydroxylquinoline
• KB-19863
• Benzonitrile,2-amino-4-chloro-5-methyl-
• 5-Hydroxyquinoline-2-carbonitrile
• SCHEMBL5181894
• MFCD18415939
• AMY33931
• AKOS025290911
• SB11035
• 586413-05-0
• AS-33899
• A869388
• SY098341
• PBXWFTPUPUVGHW-UHFFFAOYSA-N
• CS-0050457
• 5-oxo-1H-quinoline-2-carbonitrile
• 5-hydroxyquinoline-2-carbonitrile

• MDL： MFCD18415939
• Inchi： InChI=1S/C10H6N2O/c11-6-7-4-5-8-9(12-7)2-1-3-10(8)13/h1-5,13H
• InChI Key： PBXWFTPUPUVGHW-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=N2)C#N)C(=C1)O

Computed Properties

• Exact Mass: 170.048012819g/mol
• Monoisotopic Mass: 170.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 402.7±25.0 °C at 760 mmHg
• Flash Point: 197.3±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-hydroxyquinoline-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)